Cas no 1468-83-3 (3-Acetylthiophene)

3-Acetylthiophene structure
3-Acetylthiophene structure
Product Name:3-Acetylthiophene
CAS No:1468-83-3
Molecular Formula:C6H6OS
Molecular Weight:126.176240444183
MDL:MFCD00005468
CID:41429
PubChem ID:87562499

3-Acetylthiophene Properties

Names and Identifiers

    • 3-Acetylthiophene
    • 3-Ethylthiophene
    • 3-Acetothienone
    • Acetylthiophene
    • 1-(3-THIENYL)ETHANONE
    • 1-Thien-3-ylethanone
    • 1-thiophen-3-ylethanone
    • Methyl-3-thienyl ketone
    • Methyl 3-Thienyl Ketone
    • 3-Acetyl
    • 3-Acetylthioph
    • 3-Acetylthiophen
    • Acetylthiophene,95%
    • Acetylthiophene,97%
    • 3-Acetylthiophene99%
    • 3-Acetylthiophene,98%
    • 1-thiophen-3-yl-ethanone
    • HY-W007361
    • PB17033
    • EN300-60615
    • 3-THIENYL METHYL KETONE
    • MFCD00005468
    • Ketone, methyl 3-thienyl
    • 1-(3-Thienyl)-Ethanone
    • AC-4928
    • 1-(thiophen-3-yl)ethanone
    • CHEBI:179840
    • 3-Acetyl thiophene
    • 3-Acetylthiopene
    • SY009376
    • A904927
    • RNIDWJDZNNVFDY-UHFFFAOYSA-
    • CS-W007361
    • W-108121
    • 1-(3-Thienyl)ethanone #
    • AKOS005171624
    • NS00024811
    • 1-(thiophen-3-yl)ethan-1-one
    • 1468-83-3
    • DTXSID10163498
    • Q-200397
    • InChI=1/C6H6OS/c1-5(7)6-2-3-8-4-6/h2-4H,1H3
    • Ethanone, 1-(3-thienyl)-
    • FT-0614860
    • 3-acetyl-thiophene
    • UNII-XB5SQX2RBW
    • 1-(3-thienyl)-1-ethanone
    • A1006
    • GEO-00043
    • XB5SQX2RBW
    • BIDD:GT0041
    • F0001-0524
    • 3-Acetylthiophene, 98%
    • SCHEMBL10425
    • 1-(3-Thienyl)ethanone, 9CI
    • PS-5487
    • Z513734012
    • EINECS 215-996-4
    • AM84424
    • AI-942/40192066
    • STK503657
    • Methyl 3-thienyl ketone
    • 1-(3-Thienyl)ethanone
    • 1-thien-3-ylethanone
    • 3-ACETYLTHIOPHENE
    • ALBB-005994
    • DB-022174
    • MDL: MFCD00005468
    • InChIKey: RNIDWJDZNNVFDY-UHFFFAOYSA-N
    • Inchi: 1S/C6H6OS/c1-5(7)6-2-3-8-4-6/h2-4H,1H3
    • SMILES: CC(=O)C1=CSC=C1
    • BRN: 107241

Computed Properties

  • Exact Mass: 126.01400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 126.013936
  • Heavy Atom Count: 8
  • Complexity: 101
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 45.3

Experimental Properties

  • LogP: 1.95070
  • PSA: 45.31000
  • Refractive Index: 1.5667 (estimate)
  • Boiling Point: 95°C/7mmHg(lit.)
  • Melting Point: 59.0 to 62.0 deg-C
  • Flash Point: 208-210°C
  • Color/Form: White crystalline powder.
  • Solubility: Slightly soluble in water.
  • Sensitiveness: Light Sensitive
  • Density: 1.176 (estimate)

3-Acetylthiophene Security Information

3-Acetylthiophene Customs Data

  • HS CODE:29349990
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Acetylthiophene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001ETA-1g
Ethanone, 1-(3-thienyl)-
1468-83-3 98%
1g
$28.00 2025-02-19
A2B Chem LLC
AA65054-1g
3-Acetylthiophene
1468-83-3 98%
1g
$4.00 2024-04-20
Aaron
AR001F1M-1g
Ethanone, 1-(3-thienyl)-
1468-83-3 98%
1g
$4.00 2025-01-21
abcr
AB540011-1 g
3-Acetylthiophene, 95%; .
1468-83-3 95%
1g
€61.80 2023-04-14
Ambeed
A275565-1g
3-Acetylthiophene
1468-83-3 98%
1g
$5.0 2024-04-23
Apollo Scientific
OR5739-1g
3-Acetylthiophene
1468-83-3 98%
1g
£10.00 2023-09-02
Crysdot LLC
CD11252808-100g
3-Acetylthiophene
1468-83-3 98%
100g
$209 2024-07-18
Enamine
EN300-60615-0.05g
1-(thiophen-3-yl)ethan-1-one
1468-83-3 95%
0.05g
$19.0 2023-05-03
Life Chemicals
F0001-0524-0.25g
3-Acetylthiophene
1468-83-3 95%+
0.25g
$18.0 2023-11-21
Matrix Scientific
037464-5g
1-Thien-3-ylethanone
1468-83-3
5g
$28.00 2023-09-06

3-Acetylthiophene Synthesis

3-Acetylthiophene Suppliers

atkchemica
Gold Member
Audited Supplier Audited Supplier
(CAS:1468-83-3)3-Acetylthiophene
Order Number:CL17769
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:40
Price($):discuss personally

3-Acetylthiophene Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1468-83-3)3-Acetylthiophene
sfd10158
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:1468-83-3)3-Acetylthiophene
A808563
Purity:99%/99%
Quantity:100g/500g
Price($):168.0/841.0